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Compound of Interest

Compound Name: 2,2-Dimethylpentanoic acid

Cat. No.: B075166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2,2-
dimethylpentanoic acid (CAS No. 1185-39-3). The following sections detail the chemical and

physical properties, toxicological data, safe handling and storage procedures, and relevant

experimental protocols for hazard assessment. This document is intended to serve as a vital

resource for laboratory personnel and professionals in the field of drug development to ensure

the safe and effective use of this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2,2-dimethylpentanoic acid is

presented in Table 1. This data is essential for understanding the behavior of the chemical

under various laboratory conditions.

Table 1: Physical and Chemical Properties of 2,2-Dimethylpentanoic Acid
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Property Value Source

Molecular Formula C₇H₁₄O₂ [1]

Molecular Weight 130.18 g/mol [1]

CAS Number 1185-39-3 [1]

Density 0.918 g/mL at 20 °C [2]

Boiling Point 200-205 °C [3]

Melting Point -55.77 °C (estimate)

Flash Point 200-205 °C

Refractive Index n20/D 1.422 [3]

Vapor Pressure 0.0889 mmHg at 25°C

Hazard Identification and GHS Classification
2,2-Dimethylpentanoic acid is classified as a hazardous substance. A summary of its GHS

classification is provided in Table 2.

Table 2: GHS Hazard Classification for 2,2-Dimethylpentanoic Acid
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Hazard Class
Hazard
Category

Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

Category 1C

H314: Causes

severe skin

burns and eye

damage

Danger Danger

Acute Toxicity

(Oral)
Category 4

H302: Harmful if

swallowed
Warning Warning

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Warning Warning

Serious Eye

Damage/Eye

Irritation

Category 2A

H319: Causes

serious eye

irritation

Warning Warning

Note: The classification may vary slightly between suppliers. The most severe classification

(Skin Corrosion, Category 1C) should be prioritized for safety measures.[1][3][4]

Safety and Handling Precautions
Due to its corrosive nature, strict safety protocols must be followed when handling 2,2-
dimethylpentanoic acid.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.[4][5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat or

chemical-resistant apron must be worn.[4][6]

Respiratory Protection: If working with heated material or in a poorly ventilated area, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.[7]
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Engineering Controls
Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood, especially when heating or creating aerosols.[8]

Hygiene Measures
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[4]

Storage and Disposal
Storage

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[9]

Keep away from incompatible materials such as strong bases, oxidizing agents, and

reducing agents.[5][8]

Store in a dedicated corrosives cabinet. Avoid storage in metal cabinets which can corrode.

[6][10] Organic acids should be segregated from mineral acids.[10][11]

Disposal
Dispose of waste in accordance with local, state, and federal regulations. This material may

be classified as hazardous waste.

First-Aid Measures
Table 3: First-Aid Procedures for 2,2-Dimethylpentanoic Acid Exposure
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5][12]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[12]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][12]

Experimental Protocols for Hazard Assessment
The following sections describe the standardized methodologies for assessing the key hazards

of 2,2-dimethylpentanoic acid.

Acute Dermal Irritation/Corrosion: OECD Guideline 404
This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.[1][13] A tiered approach is recommended to minimize animal testing.

Methodology:

Initial Screening: A weight-of-evidence analysis of existing data and validated in vitro tests

are performed first to predict the potential for corrosion or irritation.[3]

In Vivo Test (if necessary):
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Animal Model: A single albino rabbit is typically used for the initial test.[4]

Application: A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a

small patch of shaved skin (approximately 6 cm²).[14] The substance is held in contact

with the skin under a semi-occlusive dressing for up to 4 hours.[7]

Observation: The skin is observed for erythema (redness) and edema (swelling) at 60

minutes, and then at 24, 48, and 72 hours after patch removal.[3]

Scoring: Skin reactions are graded according to a standardized scoring system.

Confirmatory Test: If the initial test does not show a corrosive effect, the test is confirmed

using two additional animals.[4]
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Preliminary Assessment

In Vivo Testing (OECD 404)

Start: New Substance
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Proceed to In Vivo Test
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(Irritant or Non-Irritant)
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Figure 1: OECD Guideline 404 Experimental Workflow
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Acute Eye Irritation/Corrosion: OECD Guideline 405
This test evaluates the potential of a substance to cause serious eye damage (corrosion) or

eye irritation.[2]

Methodology:

Tiered Testing Strategy: Similar to dermal testing, a weight-of-evidence approach and in vitro

methods are used first to predict eye irritation potential.[5]

In Vivo Test (if necessary):

Animal Model: An albino rabbit is used.[9]

Application: A single dose (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival

sac of one eye.[5] The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after application.[6]

Scoring: Lesions are scored according to a standardized system.

Confirmatory Test: If the initial test does not show corrosion or severe irritation, the

response is confirmed in up to two additional animals.[6]
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Preliminary Assessment
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Figure 2: OECD Guideline 405 Experimental Workflow
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Acute Oral Toxicity: LD₅₀ Determination
Acute oral toxicity is typically determined by calculating the median lethal dose (LD₅₀), which is

the dose that is lethal to 50% of the test animal population.[15]

Methodology:

Animal Model: Laboratory rats are commonly used.[15]

Administration: The substance is administered orally by gavage in a single dose.

Dose Levels: Multiple groups of animals are given different doses of the substance.

Observation: Animals are observed for a period of 14 days for signs of toxicity and mortality.

[15]

Calculation: The LD₅₀ value is calculated statistically from the dose-response data.

While a specific LD₅₀ for 2,2-dimethylpentanoic acid is not readily available, a structurally

similar compound, pivalic acid (2,2-dimethylpropanoic acid), has a reported oral LD₅₀ in male

rats of approximately 2000 mg/kg.[12] This suggests that 2,2-dimethylpentanoic acid may

have moderate acute oral toxicity.

Conclusion
2,2-Dimethylpentanoic acid is a corrosive compound that requires careful handling and

adherence to strict safety protocols. The information provided in this guide, including its

physical and chemical properties, GHS classification, and a detailed overview of safety

procedures and experimental hazard assessment, is intended to equip researchers and

professionals with the knowledge necessary to work with this chemical safely. Always consult

the most recent Safety Data Sheet (SDS) from your supplier for the most up-to-date

information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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